Cas no 3070-16-4 (Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester)
3070-16-4 structure
Product Name:Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester
CAS No:3070-16-4
MF:C9H13O3PS2
MW:264.30148100853
CID:311053
PubChem ID:165070
Update Time:2025-04-19
Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester
- dimethoxy-(4-methylsulfanylphenoxy)-sulfanylidene-λ<sup>5</sup>-phosphane
- Demethylfenthion
- DTXSID80184731
- Phosphorothioic acid, O,O-dimethyl O-(p-(methylthio)phenyl) ester
- Demethyl-fenthion
- S 784
- SCHEMBL11061618
- 3070-16-4
- O,O-Dimethyl O-(p-(methylthio)phenyl) phosphorothioate
- BRN 2117672
-
- Inchi: 1S/C9H13O3PS2/c1-10-13(14,11-2)12-8-4-6-9(15-3)7-5-8/h4-7H,1-3H3
- InChI Key: WLMKOQQZIYFJQU-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)OP(OC)(OC)=S
Computed Properties
- Exact Mass: 264.00449
- Monoisotopic Mass: 264.00437362g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 85.1Ų
Experimental Properties
- PSA: 27.69
Phosphorothioic acid,O,O-dimethyl O-[4-(methylthio)phenyl] ester Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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